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Compound of Interest

Compound Name: 4,7-Dimethoxy-1-indanone

Cat. No.: B110822

Essential Safety and Handling Guide for 4,7-
Dimethoxy-1-indanone

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 4,7-Dimethoxy-1-indanone. The following
procedures for operation and disposal are designed to ensure a safe laboratory environment.

Physical and Chemical Properties

Property Value

CAS Number 52428-09-8[1][2]
Molecular Formula C11H1203[1][2]
Molecular Weight 192.21 g/mol [1][2]
Form Solid[1]

Melting Point 122-125 °CJ[1]
Storage Temperature -20°C[2]

Personal Protective Equipment (PPE)

Proper personal protective equipment is essential to minimize exposure and ensure safety.
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Equipment

Specifications

Eye Protection

Chemical safety goggles or a face shield.[3]

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber).
Gloves should be inspected before use and

disposed of properly after handling.[4]

Body Protection

Alab coat or a chemical-resistant apron.[3]

Respiratory Protection

For operations that may generate dust, a type
N95 (US) or type P1 (EN 143) dust mask is

recommended.[1]

First Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek medical attention

if symptoms persist.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation

develops.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

Ingestion , . . .
unconscious person. Seek immediate medical
attention.
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Experimental Protocol: Safe Handling of 4,7-
Dimethoxy-1-indanone

This protocol outlines the step-by-step procedure for safely handling 4,7-Dimethoxy-1-
indanone in a laboratory setting.

1. Preparation and Precautionary Measures:

e Ensure that a current Safety Data Sheet (SDS) for 4,7-Dimethoxy-1-indanone is
accessible.

 Verify that the work area is clean and well-ventilated. A chemical fume hood is recommended
for handling the solid to minimize inhalation of any dust.

» Confirm that an eyewash station and safety shower are readily accessible.

e Don all required personal protective equipment (PPE) as specified in the table above.

2. Handling the Compound:

» Before opening the container, allow it to equilibrate to room temperature to prevent moisture
condensation.

o Carefully open the container in a designated area, preferably within a fume hood, to avoid
generating dust.

e Use a clean spatula to weigh the desired amount of the compound on a tared weigh boat or
directly into a suitable reaction vessel.

e |f preparing a solution, add the solvent to the solid slowly to prevent splashing.

o Keep the container tightly closed when not in use.

3. Spill and Accident Procedures:

 In case of a small spill, carefully sweep up the solid material, avoiding dust generation. Place
the spilled material and any contaminated cleaning materials into a sealed container for
disposal.

o For larger spills, evacuate the area and follow your institution's emergency procedures.

 In the event of personal exposure, follow the first aid measures outlined in the table above
and seek medical attention.

4. Disposal Plan:
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All waste containing 4,7-Dimethoxy-1-indanone, including contaminated consumables
(e.g., gloves, weigh boats, paper towels), should be considered chemical waste.[5]

Collect all waste in a clearly labeled, sealed, and appropriate container.[5]

Dispose of the chemical waste through a licensed hazardous waste disposal company.[5][6]
Always adhere to local, regional, and national regulations for hazardous waste disposal.[6]

Safe Handling Workflow
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Caption: Workflow for the safe handling of 4,7-Dimethoxy-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b110822#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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